![molecular formula C23H25NO4 B5574737 N-cyclopropyl-N-(2-ethoxybenzyl)-6-methoxy-3-methyl-1-benzofuran-2-carboxamide](/img/structure/B5574737.png)
N-cyclopropyl-N-(2-ethoxybenzyl)-6-methoxy-3-methyl-1-benzofuran-2-carboxamide
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Overview
Description
N-cyclopropyl-N-(2-ethoxybenzyl)-6-methoxy-3-methyl-1-benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C23H25NO4 and its molecular weight is 379.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 379.17835828 g/mol and the complexity rating of the compound is 537. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Development of New Protecting Groups and Synthetic Methods
Carboxamide Protecting Groups : A study developed a new carboxamide protecting group, 4-(tert-butyldimethylsiloxy)-2-methoxybenzyl (SiMB), which can be removed under mild basic conditions and also under strongly acidic or oxidative conditions. This development shows the versatility of similar compounds in synthetic organic chemistry, especially in the protection of sensitive functional groups during complex synthetic sequences (K. Muranaka, S. Ichikawa, A. Matsuda, 2011).
Synthesis and Application in Heterocyclic Compound Formation
Benzodifuranyl and Thiazolopyrimidines Synthesis : Research into the synthesis of novel benzodifuranyl derivatives demonstrates the utility of similar compounds in creating new heterocyclic structures with potential analgesic and anti-inflammatory activities. The study highlights the synthesis of complex molecules that could serve as a basis for pharmaceutical development, emphasizing the chemical's role in generating new therapeutic agents (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).
Antimicrobial Agent Synthesis
Development of Antimicrobial Compounds : A series of novel substituted 1-(4-methoxybenzyl)-3-cyclopropyl-1H-pyrazol-5-amine benzamides were synthesized to assess their antibacterial and antifungal activities. This research indicates the potential of such compounds in the discovery and development of new antimicrobial agents, showcasing the broader applicability of the compound in medicinal chemistry (H. Raju, T. S. Nagamani, S. Chandrappa, H. Ananda, K. Vinaya, N. R. Thimmegowda, S. M. Byregowda, K. Rangappa, 2010).
Fluorine-18 Labeling for Imaging Agents
Development of Fluorine-18-labeled Antagonists : In the development of imaging agents, fluorinated derivatives of WAY 100635 were synthesized, demonstrating the application of similar compounds in creating radiolabeled compounds for medical imaging, specifically for assessing serotonin levels and 5-HT1A receptor distribution. This research exemplifies the compound's utility in the field of radiopharmacy and molecular imaging, contributing to non-invasive diagnostic techniques (Lixin Lang, E. Jagoda, Bernard Schmall, B. Vuong, H. Richard Adams, David L. Nelson, Richard E. Carson, William C. Eckelman, 1999).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-cyclopropyl-N-[(2-ethoxyphenyl)methyl]-6-methoxy-3-methyl-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25NO4/c1-4-27-20-8-6-5-7-16(20)14-24(17-9-10-17)23(25)22-15(2)19-12-11-18(26-3)13-21(19)28-22/h5-8,11-13,17H,4,9-10,14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APSGLYUPRVKPQR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1CN(C2CC2)C(=O)C3=C(C4=C(O3)C=C(C=C4)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.